N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide

• IUPAC Name: N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide
• InChI: InChI=1S/C17H23N3O/c1-13-11-18(2)9-7-16(13)19(3)17(21)14-10-15-6-4-5-8-20(15)12-14/h4-6,8,10,12-13,16H,7,9,11H2,1-3H3
• InChI Key: OMCKTDWMLZOYFL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1N(C)C(=O)C2=CN3C=CC=CC3=C2)C
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide, also known as DMPI, is a small molecule that has been studied for its potential use in various scientific research applications. DMPI was first synthesized in 2011 and has since been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has been shown to bind to the sigma-1 receptor with high affinity, resulting in the modulation of various cellular processes. This includes the regulation of intracellular calcium levels, the activation of various signaling pathways, and the modulation of ion channels. N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has also been shown to have neuroprotective effects, making it a potential therapeutic agent for various neurological disorders.
Biochemical and Physiological Effects:
N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has been shown to have various biochemical and physiological effects, including the modulation of intracellular calcium levels, the activation of various signaling pathways, and the modulation of ion channels. N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has also been shown to have neuroprotective effects, making it a potential therapeutic agent for various neurological disorders.

Advantages and Limitations for Lab Experiments

N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor, its ability to modulate intracellular calcium levels, and its neuroprotective effects. However, N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide, including the development of more potent and selective sigma-1 receptor ligands, the investigation of its potential therapeutic use in various neurological disorders, and the exploration of its potential use as a tool for studying the function of the sigma-1 receptor. Further research is also needed to fully understand the mechanism of action of N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide and its potential limitations.

Synthesis Methods

The synthesis of N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide involves multiple steps, including the reaction of 2-(bromomethyl) indolizine with N-methyl-4-piperidone, followed by the addition of sodium hydride and N-methyl-4-piperidinol. The resulting product is then purified using column chromatography to obtain N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide in its pure form.

Scientific Research Applications

N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has been studied for its potential use in various scientific research applications, including as a tool for studying the function of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various physiological processes, including pain perception, memory, and mood regulation. N-(1,3-dimethylpiperidin-4-yl)-N-methylindolizine-2-carboxamide has been shown to bind to the sigma-1 receptor with high affinity, making it a useful tool for studying the function of this protein.